1-(4-Fluorophenyl)-3-(methylthio)propan-2-one

• Molecular Formula: C10H11FOS
• Molecular Weight: 198.26 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-3-methylsulfanylpropan-2-one
• InChI: InChI=1S/C10H11FOS/c1-13-7-10(12)6-8-2-4-9(11)5-3-8/h2-5H,6-7H2,1H3
• InChI Key: CHTZXLYBSICJGX-UHFFFAOYSA-N
• Canonical SMILES: CSCC(=O)CC1=CC=C(C=C1)F

Description

1-(4-Fluorophenyl)-3-(methylthio)propan-2-one is an organic compound characterized by the presence of a fluorophenyl group and a methylthio group attached to a propanone backbone

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(4-Fluorophenyl)-3-(methylthio)propan-2-one can be synthesized through several methods. One common approach involves the reaction of 4-fluorobenzaldehyde with methylthiomethyl ketone under acidic conditions. The reaction typically proceeds via a nucleophilic addition mechanism, followed by dehydration to yield the desired product.

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. Catalysts such as Lewis acids can be employed to enhance the reaction rate and selectivity.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Fluorophenyl)-3-(methylthio)propan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The fluorophenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid are commonly used.

Reduction: Sodium borohydride or lithium aluminum hydride are typical reducing agents.

Substitution: Halogenating agents like bromine or chlorine can be used for substitution reactions.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohol derivatives.

Substitution: Halogenated fluorophenyl derivatives.

Scientific Research Applications

1-(4-Fluorophenyl)-3-(methylthio)propan-2-one has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes.

Medicine: Explored for its potential use in drug development, particularly in the design of enzyme inhibitors.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-Fluorophenyl)-3-(methylthio)propan-2-one involves its interaction with molecular targets such as enzymes. The compound can act as an inhibitor by binding to the active site of the enzyme, thereby blocking its activity. The presence of the fluorophenyl and methylthio groups enhances its binding affinity and specificity.

Comparison with Similar Compounds

1-(4-Fluorophenyl)-2-propanone: Lacks the methylthio group, resulting in different chemical properties and reactivity.

1-(4-Chlorophenyl)-3-(methylthio)propan-2-one: Similar structure but with a chlorine atom instead of fluorine, leading to variations in reactivity and biological activity.

1-(4-Methylphenyl)-3-(methylthio)propan-2-one: Contains a methyl group instead of fluorine, affecting its chemical behavior and applications.

Uniqueness: 1-(4-Fluorophenyl)-3-(methylthio)propan-2-one is unique due to the presence of both fluorine and methylthio groups, which confer distinct chemical properties and potential for diverse applications in research and industry.